Cas no 135043-25-3 (1,3-Cyclopentadiene, 2-(1,1-dimethylethyl)-5-methyl-)

• Product Name: 1,3-Cyclopentadiene, 2-(1,1-dimethylethyl)-5-methyl-
• CAS No: 135043-25-3
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 1237598
• PubChem ID: 15400150
• Update Time: 2025-04-20

1,3-Cyclopentadiene, 2-(1,1-dimethylethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentadiene, 2-(1,1-dimethylethyl)-5-methyl-
• 2-tert-butyl-5-methylcyclopenta-1,3-diene
• DTXSID40572418
• 135043-25-3

• Inchi： 1S/C10H16/c1-8-5-6-9(7-8)10(2,3)4/h5-8H,1-4H3
• InChI Key： TZJURNZIVRWFDW-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC(C)C=1

Computed Properties

• Exact Mass: 136.125200510g/mol
• Monoisotopic Mass: 136.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons